![molecular formula C24H20N4O3 B4264697 2-(2,4-dimethoxyphenyl)-N'-(2-pyridinylmethylene)-4-quinolinecarbohydrazide](/img/structure/B4264697.png)
2-(2,4-dimethoxyphenyl)-N'-(2-pyridinylmethylene)-4-quinolinecarbohydrazide
Overview
Description
2-(2,4-dimethoxyphenyl)-N'-(2-pyridinylmethylene)-4-quinolinecarbohydrazide, also known as DMQX, is a chemical compound that has gained attention in scientific research due to its potential applications in the field of neuroscience. DMQX is a potent antagonist of the ionotropic glutamate receptor, specifically the AMPA receptor subtype, which is involved in excitatory neurotransmission.
Mechanism of Action
2-(2,4-dimethoxyphenyl)-N'-(2-pyridinylmethylene)-4-quinolinecarbohydrazide acts as a competitive antagonist of the AMPA receptor subtype. It binds to the receptor site and prevents the binding of glutamate, which is the natural ligand for the receptor. This results in the inhibition of the receptor and the reduction of excitatory neurotransmission.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In animal studies, this compound has been found to reduce seizure activity and protect against neuronal damage in models of stroke and traumatic brain injury. This compound has also been shown to improve cognitive function in animal models of Alzheimer's disease. In addition, this compound has been found to have analgesic effects in animal models of chronic pain.
Advantages and Limitations for Lab Experiments
2-(2,4-dimethoxyphenyl)-N'-(2-pyridinylmethylene)-4-quinolinecarbohydrazide has a number of advantages for lab experiments. It is a potent and selective antagonist of the AMPA receptor subtype, which makes it a valuable tool for studying the role of AMPA receptors in neurological disorders. This compound is also relatively easy to synthesize, which makes it accessible to researchers. However, there are some limitations to using this compound in lab experiments. It has a relatively short half-life, which means that it must be administered frequently to maintain its effects. In addition, this compound has limited solubility in water, which can make it difficult to administer in some experimental settings.
Future Directions
There are a number of future directions for research on 2-(2,4-dimethoxyphenyl)-N'-(2-pyridinylmethylene)-4-quinolinecarbohydrazide. One area of interest is the role of AMPA receptors in neurodegenerative diseases such as Alzheimer's disease. This compound has been shown to improve cognitive function in animal models of Alzheimer's disease, and further research could explore its potential as a therapeutic agent for this condition. Another area of interest is the use of this compound as a tool for studying the role of AMPA receptors in synaptic plasticity. Finally, there is potential for the development of new drugs based on the structure of this compound that could have improved pharmacological properties.
Scientific Research Applications
2-(2,4-dimethoxyphenyl)-N'-(2-pyridinylmethylene)-4-quinolinecarbohydrazide has been extensively studied in the field of neuroscience due to its ability to block AMPA receptors. AMPA receptors are involved in synaptic plasticity, which is the ability of synapses to strengthen or weaken over time in response to changes in neural activity. By blocking AMPA receptors, this compound can prevent synaptic plasticity and reduce the excitability of neurons. This makes this compound a valuable tool for studying the role of AMPA receptors in various neurological disorders such as epilepsy, stroke, and neurodegenerative diseases.
properties
IUPAC Name |
2-(2,4-dimethoxyphenyl)-N-[(Z)-pyridin-2-ylmethylideneamino]quinoline-4-carboxamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H20N4O3/c1-30-17-10-11-19(23(13-17)31-2)22-14-20(18-8-3-4-9-21(18)27-22)24(29)28-26-15-16-7-5-6-12-25-16/h3-15H,1-2H3,(H,28,29)/b26-15- | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HHHZBBYLAJTASI-YSMPRRRNSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)C2=NC3=CC=CC=C3C(=C2)C(=O)NN=CC4=CC=CC=N4)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC(=C(C=C1)C2=NC3=CC=CC=C3C(=C2)C(=O)N/N=C\C4=CC=CC=N4)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H20N4O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
412.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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